Cas no 321968-37-0 (4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide)

• Product Name: 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide
• CAS No: 321968-37-0
• MF: C₂₀H₁₅BrN₄O₂S
• MW: 455.327701807022
• CID: 1449904
• PubChem ID: 1068799
• Update Time: 2025-05-26

4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]-
• 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide
• AKOS005627449
• ChemDiv1_000080
• F0014-0926
• EU-0001111
• STK847028
• 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]benzene-1-sulfonamide
• HMS587D14
• 4-[(6-bromo-4-phenylquinazolin-2-yl)amino]benzenesulfonamide
• SR-01000397149
• 321968-37-0
• SCHEMBL5221587
• SR-01000397149-1
• F0016-1256
• Z276543588
• 4-((6-bromo-4-phenylquinazolin-2-yl)amino)benzenesulfonamide
• AKOS000639038
• 4-{[(2E)-6-bromo-4-phenylquinazolin-2(3H)-ylidene]amino}benzenesulfonamide

• Inchi： 1S/C20H15BrN4O2S/c21-14-6-11-18-17(12-14)19(13-4-2-1-3-5-13)25-20(24-18)23-15-7-9-16(10-8-15)28(22,26)27/h1-12H,(H2,22,26,27)(H,23,24,25)
• InChI Key： RHNBQPJVWMGUTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(=N2)NC1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 454.01005
• Monoisotopic Mass: 454.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide

Compound CAS No. 321968-37-0: 4-(6-Bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide

The compound with CAS No. 321968-37-0, known as 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, particularly in the design of targeted therapies for various diseases.

The molecular structure of 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide is characterized by a quinazoline core, which is a heterocyclic aromatic system with two nitrogen atoms at positions 1 and 3. The quinazoline moiety is further substituted with a bromine atom at position 6 and a phenyl group at position 4, enhancing its electronic properties and making it a versatile scaffold for further functionalization. The sulfonamide group attached to the benzene ring at position 1 introduces additional polar functionality, which can influence the compound's solubility, stability, and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a kinase inhibitor or a modulator of other enzyme activities. The quinazoline backbone is well-known for its ability to interact with protein targets, making it a valuable component in drug design. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound while maintaining high purity and yield.

In terms of physical properties, 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide exhibits good thermal stability and moderate solubility in organic solvents, which are advantageous for its use in various chemical reactions and biological assays. Its spectroscopic data, including UV-vis and NMR spectra, have been thoroughly analyzed to confirm its structure and purity.

The biological activity of this compound has been evaluated in several in vitro assays, where it has shown promising results as an inhibitor of specific kinases involved in cancer cell proliferation. These findings suggest that 4-(6-bromo-4-phenylquinazolin-2-yl)aminobenzene-1-sulfonamide could serve as a lead compound for the development of novel anticancer agents. Furthermore, its sulfonamide group may contribute to improved pharmacokinetic properties, enhancing its suitability for therapeutic applications.

From a materials science perspective, this compound's electronic properties make it a candidate for use in organic electronics or optoelectronic devices. Its ability to form stable charge transfer complexes could be exploited in the design of new materials for solar cells or light-emitting diodes (LEDs). Researchers are actively investigating these possibilities through computational modeling and experimental studies.

In conclusion, CAS No. 321968-37-0, or 4-(6-bromo-4-phenvlquinazolin^e - yl)aminobenzene -sulfonamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in both academic research and industrial development.